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Compound of Interest

Compound Name: Xylose-d2

Cat. No.: B15142165 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This guide provides essential, immediate safety and

logistical information for handling Xylose-d2, including personal protective equipment (PPE)

recommendations, and operational and disposal plans. While Xylose-d2 is a deuterated form

of xylose, its general handling and safety precautions align with those for the non-deuterated

D(+)-Xylose, which is considered non-hazardous.[1][2] However, it is crucial to treat all

laboratory chemicals with caution.[1][2]

Personal Protective Equipment (PPE)
When handling Xylose-d2, appropriate personal protective equipment should be worn to

minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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PPE Category Item Specifications

Hand Protection Gloves

Nitrile rubber (NBR) gloves

with a material thickness

greater than 0.11 mm are

recommended.[3] Disposable

nitrile gloves are suitable for

incidental contact.[4][5]

Eye and Face Protection Safety Goggles

Use safety goggles with side

protection.[3] In situations with

a splash hazard, a face shield

should be worn in addition to

goggles.[4][6]

Body Protection Lab Coat

A standard lab coat is

necessary to protect clothing

and skin from potential

splashes.[5][6][7]

Respiratory Protection -

Under normal use conditions

with adequate local and

general ventilation, no special

respiratory protection is

required.[3][8]

Foot Protection Closed-toe Shoes

Essential to prevent injuries

from spills or dropped objects.

[6]

Experimental Workflow for Handling Xylose-d2
The following diagram illustrates the standard workflow for safely handling Xylose-d2 in a

laboratory setting, from receiving and storage to use and final disposal.
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Safe handling workflow for Xylose-d2.
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Disposal Plan
Proper disposal of Xylose-d2 and any contaminated materials is critical to maintaining a safe

laboratory environment and complying with regulations.

Waste Type Disposal Procedure

Unused Xylose-d2
Should be disposed of by a licensed

professional waste disposal service.[9]

Contaminated Labware (e.g., pipette tips, tubes)
Place in a sealed bag or container for disposal.

[1][2]

Spills

Sweep up the solid material, place it in a

suitable, sealed container for disposal, and

ventilate the area.[1][2][10] Wash the spill site

after material pickup is complete.[1][2]

Aqueous Solutions

Consult local regulations for the disposal of

aqueous chemical waste. Small quantities may

be permissible to be flushed down the drain with

plenty of water, but this depends on institutional

and local guidelines.

First Aid Procedures

In case of accidental exposure, follow these first aid measures:

After inhalation: Provide fresh air.[3]

After skin contact: Rinse skin with water or shower.[3]

After eye contact: Rinse cautiously with water for several minutes.[1][2][3]

After ingestion: Rinse mouth. If you feel unwell, call a doctor.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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